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Initial searches for clinical trials of mivorilaner for the treatment of solid tumors in humans

have not yielded any registered studies or publicly available protocols. The available

information indicates that mivorilaner is primarily investigated as an antiparasitic agent for

veterinary use.

A search for "mivorilaner" in scientific and regulatory databases reveals its classification as an

antineoplastic agent by chemical suppliers[1][2]. However, a key document from the World

Health Organization (WHO) concerning International Nonproprietary Names (INN) for

Pharmaceutical Substances explicitly categorizes mivorilaner for "veterinary use" as an

"antiparasitic"[3][4]. This suggests that the primary development and intended application of

this compound are not in human oncology.

Further investigation on PubChem, a database of chemical molecules, lists mivorilaner (also

identified as LY-3116151) and notes that it has reached a maximum clinical trial phase of I[5].

However, the database does not specify the indication for this trial, whether it was conducted in

humans or animals, or if it was for an oncological or antiparasitic application. The absence of

mivorilaner from prominent oncology conference proceedings and publications detailing novel

cancer therapies further supports the conclusion that it is not currently a significant agent in

human solid tumor research.

Given the lack of information on any clinical trials of mivorilaner for solid tumors in humans, it

is not possible to provide the detailed application notes, protocols, and diagrams as requested.

The core requirements of the prompt, including the summarization of quantitative data, detailed
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experimental protocols, and visualization of signaling pathways, are contingent on the

existence of such a clinical trial and the public availability of its data.

Researchers, scientists, and drug development professionals interested in novel therapies for

solid tumors are encouraged to explore the numerous other agents currently under

investigation in various stages of clinical development.

Should information become publicly available regarding a clinical trial of mivorilaner for solid

tumors in humans, this topic could be revisited to generate the requested detailed

documentation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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